Cas no 42574-72-1 (2-Butenoic acid,4-oxo-4-(3-pyridinylamino)-, (2Z)-)

• Product Name: 2-Butenoic acid,4-oxo-4-(3-pyridinylamino)-, (2Z)-
• CAS No: 42574-72-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 332374
• PubChem ID: 697042
• Update Time: 2025-04-19

2-Butenoic acid,4-oxo-4-(3-pyridinylamino)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-oxo-4-(3-pyridinylamino)-, (2Z)-
• (E)-4-oxo-4-(pyridin-3-ylamino)but-2-enoic acid
• 3-(Pyridin-3-ylcarbamoyl)-acrylic acid
• 3-pyridylamide maleic acid
• AC1LF3HQ
• CCG-588
• HMS2522C16
• maleic acid 3-pyridylmonoamide
• N-(3-Pyridyl)-maleamic acid
• N-(3-Pyridyl)-maleiamic acid
• NSC209948
• 42574-72-1
• BDBM56547
• NSC-209948
• SCHEMBL17667095
• 4-oxo-4-(3-pyridinylamino)-2-butenoic acid
• DVKSJLWFAOFXDM-ONEGZZNKSA-N
• (2E)-4-Oxo-4-(3-pyridinylamino)-2-butenoic acid #
• cid_697042
• (E)-4-keto-4-(3-pyridylamino)but-2-enoic acid
• (E)-4-oxidanylidene-4-(pyridin-3-ylamino)but-2-enoic acid
• 4-Oxo-4-(3-pyridylamino)but-2-enoic acid
• CHEMBL1335699
• 2-Butenoic acid, 4-oxo-4-(3-pyridilamino)-, (Z)
• AKOS000582079
• (E)-4-oxo-4-(3-pyridinylamino)-2-butenoic acid
• SMR000171652
• MLS000553640

• Inchi： 1S/C9H8N2O3/c12-8(3-4-9(13)14)11-7-2-1-5-10-6-7/h1-6H,(H,11,12)(H,13,14)/b4-3+
• InChI Key： DVKSJLWFAOFXDM-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C(=O)O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 192.05354
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 483.1°C at 760 mmHg
• Flash Point: 246°C
• Refractive Index: 1.642
• PSA: 79.29
• LogP: 0.73390